Cas no 6298-78-8 (propan-2-yl hexadecylcarbamate)

• Product Name: propan-2-yl hexadecylcarbamate
• CAS No: 6298-78-8
• MF: C₂₀H₄₁NO₂
• MW: 327.545046567917
• CID: 2627056
• PubChem ID: 238166
• Update Time: 2025-07-23

propan-2-yl hexadecylcarbamate Chemical and Physical Properties

Names and Identifiers

• propan-2-yl hexadecylcarbamate
• isopropyl hexadecylcarbamate
• propan-2-yl N-hexadecylcarbamate
• NSC42405
• DTXSID50978866
• NSC-42405
• 6298-78-8
• Propan-2-yl hydrogen hexadecylcarbonimidate
• E85717

• Inchi： 1S/C20H41NO2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-20(22)23-19(2)3/h19H,4-18H2,1-3H3,(H,21,22)
• InChI Key： UMMCTIRBSNSOIX-UHFFFAOYSA-N
• SMILES： O(C(C)C)C(NCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 327.31393
• Monoisotopic Mass: 327.31373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 17
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 8.5

Experimental Properties

• Density: 0.882
• Boiling Point: 359.1°C at 760 mmHg
• Flash Point: 171°C
• Refractive Index: 1.451
• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on propan-2-yl hexadecylcarbamate

Propan-2-yl hexadecylcarbamate (CAS No. 6298-78-8): A Comprehensive Overview

Propan-2-yl hexadecylcarbamate, identified by the chemical compound code CAS No. 6298-78-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural composition, exhibits a range of potential applications that span across various scientific domains. The molecular structure of propan-2-yl hexadecylcarbamate consists of a propan-2-yl group linked to a hexadecylcarbamate moiety, which contributes to its distinct chemical properties and reactivity.

The significance of propan-2-yl hexadecylcarbamate in modern chemistry and biology is underscored by its role as a key intermediate in the synthesis of more complex molecules. Its versatility makes it a valuable candidate for use in drug development, where precise molecular modifications can lead to the creation of novel therapeutic agents. Recent studies have highlighted its potential in the design of bioactive molecules that target specific biological pathways, offering promising avenues for the treatment of various diseases.

In the realm of pharmaceutical research, propan-2-yl hexadecylcarbamate has been explored for its ability to enhance the solubility and bioavailability of active pharmaceutical ingredients (APIs). This property is particularly crucial in the formulation of oral and injectable medications, where poor solubility can significantly limit therapeutic efficacy. The compound’s amphiphilic nature allows it to form stable complexes with hydrophobic and hydrophilic molecules, thereby facilitating their delivery across biological membranes.

Moreover, the structural features of propan-2-yl hexadecylcarbamate make it an attractive candidate for use in controlled-release formulations. By integrating this compound into drug delivery systems, researchers aim to achieve sustained release of APIs over extended periods, thereby improving patient compliance and reducing dosing frequency. Such advancements are particularly relevant in chronic disease management, where long-term therapeutic intervention is often required.

The chemical synthesis of propan-2-yl hexadecylcarbamate involves multi-step reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies have enabled the efficient production of this compound on an industrial scale, making it more accessible for research and commercial applications. Techniques such as catalytic hydrogenation and transesterification play pivotal roles in constructing the desired molecular framework, while purification methods like column chromatography ensure the removal of impurities.

From a biological perspective, propan-2-yl hexadecylcarbamate has been investigated for its potential interactions with biological targets. Preliminary studies suggest that this compound may exhibit modulatory effects on certain enzymatic pathways, which could be leveraged for therapeutic purposes. For instance, its ability to inhibit or activate specific enzymes may contribute to the development of drugs targeting metabolic disorders or inflammatory conditions.

The compound’s stability under various environmental conditions is another critical factor that enhances its utility in pharmaceutical applications. Research indicates that propan-2-yl hexadecylcarbamate maintains its structural integrity over time when stored under controlled conditions, ensuring consistent performance in drug formulations. This stability is essential for maintaining the efficacy of medications throughout their shelf life.

In conclusion, propan-2-yl hexadecylcarbamate (CAS No. 6298-78-8) represents a fascinating subject of study in the fields of chemistry and pharmacology. Its unique molecular structure and versatile properties make it a valuable asset in drug development and formulation science. As research continues to uncover new applications for this compound, its significance in advancing medical treatments is likely to grow further. The ongoing exploration of propan-2-yl hexadecylcarbamate underscores its potential as a cornerstone molecule in future pharmaceutical innovations.